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Compound of Interest

Compound Name:
3-(3-Bromo-5-

chlorophenyl)morpholine

Cat. No.: B12507619

Get Quote

Technical Support Center: Optimizing Usage of 3-(3-Bromo-5-chlorophenyl)morpholine

Product Category: CNS Research Probes / Monoamine Transporter Inhibitors Primary

Application: Selective Dopamine/Norepinephrine Reuptake Inhibition (DNRI) studies. CAS

Registry Number: 1344414-90-9 (Reference for (R)-isomer)

Technical Overview & Mechanism of Action
3-(3-Bromo-5-chlorophenyl)morpholine is a potent, scaffold-specific probe belonging to the

3,5-substituted phenylmorpholine class. Structurally analogous to metabolites of bupropion

(specifically hydroxybupropion) and radafaxine, this molecule is primarily utilized to study the

inhibition of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET).

Critical Pharmacophore Insight: The morpholine ring provides the secondary amine necessary

for transporter binding, while the 3,5-dihalo substitution pattern on the phenyl ring optimizes

selectivity for DAT/NET over the Serotonin Transporter (SERT). However, this specific scaffold

carries inherent "off-target" liabilities—specifically Nicotinic Acetylcholine Receptor (nAChR)

antagonism and CYP2D6 inhibition—which can confound experimental data if not controlled.
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Troubleshooting Guide: Common Experimental
Issues
Issue A: "My dose-response curves for DAT inhibition
are biphasic or plateau early."
Root Cause: Competitive nAChR Antagonism. The 3-phenylmorpholine scaffold is a known

antagonist of

and

nicotinic acetylcholine receptors. If your assay uses a cell line expressing endogenous nAChRs
(e.g., SH-SY5Y or PC12), the compound may be blocking cholinergic signaling pathways that
modulate transporter function or cell viability, creating a "false ceiling" in your uptake data.

Corrective Action:

Validate Receptor Background: Perform a functional calcium flux assay using a specific

nAChR agonist (e.g., Epibatidine) in the presence of your compound.

Switch Cell Lines: Move to a heterologous expression system (e.g., HEK293 or CHO cells

transfected only with hDAT) to eliminate nAChR interference.

Issue B: "In vivo efficacy does not match in vitro
potency (Low Brain-to-Plasma Ratio)."
Root Cause: P-glycoprotein (P-gp) Efflux or CYP2D6 Metabolic Trap. While the bromo-chloro

substitution increases lipophilicity (enhancing passive diffusion), the morpholine nitrogen is a

substrate for P-gp efflux pumps at the blood-brain barrier (BBB). Additionally, if co-dosed with

other compounds, this molecule acts as a potent CYP2D6 inhibitor, potentially altering the

pharmacokinetics (PK) of the co-analyte.

Corrective Action:

P-gp Assessment: Run a bi-directional transport assay in Caco-2 cells. If the Efflux Ratio

(ER) > 2.0, the compound is a P-gp substrate.
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Metabolic Screen: Check stability in human vs. rodent liver microsomes. The "3-bromo"

moiety can be a site for oxidative dehalogenation, though less likely than simple N-oxidation.

Issue C: "Batch-to-batch variability in values."
Root Cause: Enantiomeric Impurity. The biological activity of 3-phenylmorpholines is

stereospecific. The (2S,3S)-isomer is typically the potent DAT inhibitor, while the (2R,3R)-

isomer often has weaker affinity or different selectivity (e.g., higher NET affinity). Commercial

"racemic" mixtures or poorly resolved enantiomers will yield inconsistent data.

Corrective Action:

Mandatory QC: Require Chiral HPLC analysis for every batch. Ensure Enantiomeric Excess

(%ee) is >98%.

Protocol: See Protocol 1 below for separation conditions.

Validated Experimental Protocols
Protocol 1: Chiral Purity Validation (HPLC)
Ensure you are testing the active enantiomer before initiating biological assays.

Column: Chiralpak AD-H or OD-H (

mm, 5

m).

Mobile Phase: Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Temperature: 25°C.

Acceptance Criteria: Main peak area > 98%. Minor enantiomer < 2%.
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Protocol 2: Functional nAChR Counter-Screen
Use this to quantify off-target antagonism.

Cell Line: HEK293 stably expressing human

nAChR.

Dye Loading: Incubate cells with Calcium-6 assay dye (Molecular Devices) for 45 min at

37°C.

Pre-treatment: Add 3-(3-Bromo-5-chlorophenyl)morpholine (0.1 nM – 10

M) for 15 min.

Agonist Challenge: Inject

concentration of Epibatidine or Nicotine.

Readout: Measure fluorescence (RFU) on FLIPR or FlexStation.

Data Analysis: Calculate

for inhibition of agonist-induced calcium flux. If

your DAT

, your primary data is confounded.

Visualizing the Off-Target Interference Pathway
The following diagram illustrates how the "off-target" antagonism of nAChRs by

phenylmorpholines can confound dopamine signaling data.
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Caption: Dual-action pathway showing how off-target nAChR antagonism can mask or

confound the primary DAT inhibition signal.

Comparative Selectivity Profile (Class-Based)
Use the table below to benchmark your experimental results. Data is extrapolated from the

structurally identical 3,5-substituted phenylmorpholine scaffold (e.g.,
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Hydroxybupropion/Radafaxine).

Target

Expected Affinity (

/

)

Functional Consequence

DAT (Dopamine Transporter) 10 – 200 nM
Primary Mechanism (Reuptake

Inhibition)

NET (Norepinephrine

Transporter)
50 – 500 nM

Secondary Mechanism

(Synergistic)

SERT (Serotonin Transporter) > 10,000 nM Negligible (High Selectivity)

nAChR (

)

1 – 10

M
Major Off-Target (Antagonism)

CYP2D6 (Enzyme)
1 – 5

M
Metabolic Interaction Risk

Sigma-1 Receptor
1 – 10

M

Potential Modulator of

Inflammation/Ca2+
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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